Cas no 51768-38-8 (3-O-methylellagic acid)

3-O-Methylellagic acid is a naturally occurring polyphenolic compound derived from ellagic acid through methylation at the 3-hydroxy position. It exhibits notable biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties, owing to its ability to modulate cellular signaling pathways. This compound is of interest in pharmacological and biochemical research due to its structural stability and enhanced bioavailability compared to its parent molecule. Its well-defined chemical structure allows for precise studies on structure-activity relationships, making it valuable for investigating therapeutic mechanisms. 3-O-Methylellagic acid is commonly utilized in analytical standards, nutraceutical research, and as a reference compound in metabolic studies.

3-O-methylellagic acid structure

Product Name:3-O-methylellagic acid

CAS No:51768-38-8

MF:C₁₅H₈O₈

MW:316.21922492981

CID:1574103

PubChem ID:13915428

Update Time:2025-06-08

3-O-methylellagic acid Chemical and Physical Properties

Names and Identifiers

- 2,3,7-Trihydroxy-8-methoxychromeno[5,4,3-cde]chromene-5,10-dione
- 3-O-Methylellagic acid
- METHYL ELLAGIC ACID, 3-O-(SH)
- 2,3,7-Trihydroxy-8-methoxy-[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
- 2,7,8-Trihydroxy-3-methoxychromeno[5,4,3-cde]chromene-5,10-dione
- Ellagic acid 3-methyl ether
- Dataset-S1.71
- ConMedNP.2089
- CS-0128296
- 51768-38-8
- trihydroxy(methoxy)[?]dione
- 3-O-methyllagic acid
- SCHEMBL2355138
- FS-6832
- HY-N7430
- 6,7,13-trihydroxy-14-methoxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
- CHEMBL564351
- 3-Methyl ellagic acid
- C15H8O8
- AKOS040734809
- 6,7,13-trihydroxy-14-methoxy-2,9-dioxatetracyclo[6.6.2.0?,(1)?.0(1)(1),(1)?]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
- DA-60281
- 6,7,13-trihydroxy-14-methoxy-2,9-dioxatetracyclo(6.6.2.04,16.011,15)hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
- 3-O-methylellagic acid
- Inchi： 1S/C15H8O8/c1-21-11-7(17)3-5-9-8-4(15(20)23-13(9)11)2-6(16)10(18)12(8)22-14(5)19/h2-3,16-18H,1H3
- InChI Key： FAARLWTXUUQFSN-UHFFFAOYSA-N
- SMILES： O1C(C2C=C(C(=C3C=2C2=C1C(=C(C=C2C(=O)O3)O)OC)O)O)=O

Computed Properties

Exact Mass: 316.02191721g/mol
Monoisotopic Mass: 316.02191721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 536
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 123Å²

3-O-methylellagic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

3-O-methylellagic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N7430-5mg	3-O-Methylellagic acid	51768-38-8		5mg	￥9800	2022-05-18
ChemScence	CS-0128296-5mg	3-O-Methylellagic acid	51768-38-8		5mg	$980.0	2022-04-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL82590-10MG		51768-38-8		10MG	￥11088.79	2023-01-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL82590-10MG	3-O-methylellagic acid	51768-38-8		10mg	¥9090.34	2025-01-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	93026-10MG	3-	51768-38-8	analytical standard	10MG	9284.78	2021-05-13
PhytoLab	82590-50mg	3-Methyl ellagic acid	51768-38-8	≥ 90.0 %	50mg	€1962	2023-10-25
PhytoLab	82590-250mg	3-Methyl ellagic acid	51768-38-8	≥ 90.0 %	250mg	€9265	2023-10-25
PhytoLab	82590-500mg	3-Methyl ellagic acid	51768-38-8	≥ 90.0 %	500mg	€17440	2023-10-25
PhytoLab	82590-1000mg	3-Methyl ellagic acid	51768-38-8	≥ 90.0 %	1000mg	€32700	2023-10-25
MedChemExpress	HY-N7430-1mg	3-O-Methylellagic acid	51768-38-8		1mg	￥3045	2025-04-16